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Compound of Interest

Compound Name: 4-Bromo-2-pentene

Cat. No.: B158656 Get Quote

An In-depth Technical Guide to the Safe Handling of 4-Bromo-2-Pentene

This guide provides comprehensive safety and handling information for 4-bromo-2-pentene,

targeting researchers, scientists, and professionals in drug development. Due to the limited

availability of specific data for 4-bromo-2-pentene, this guide synthesizes information from

safety data sheets (SDS) of structurally similar compounds, such as 5-bromo-1-pentene and 2-

bromopentane. It is imperative to handle 4-bromo-2-pentene with the precautions outlined

herein, assuming it possesses similar hazardous properties to these related brominated

hydrocarbons.

Hazard Identification and Classification
While specific GHS classifications for 4-bromo-2-pentene are not readily available, based on

analogous compounds, it should be treated as a hazardous substance. The primary hazards

include flammability, skin and eye irritation, and potential respiratory tract irritation.

Table 1: GHS Hazard Statements for Structurally Similar Compounds
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Hazard Class Hazard Statement GHS Pictogram Signal Word

Flammable Liquids
Highly flammable

liquid and vapor
🔥 Danger

Skin

Corrosion/Irritation
Causes skin irritation ❗ Warning

Serious Eye

Damage/Eye Irritation

Causes serious eye

irritation
❗ Warning

Specific Target Organ

Toxicity (Single

Exposure)

May cause respiratory

irritation
❗ Warning

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of a related

isomer, 2-bromopentane. These values should be considered indicative for 4-bromo-2-
pentene.

Table 2: Physical and Chemical Properties of 2-Bromopentane

Property Value

Appearance Clear Liquid

Odor Strong

Melting Point/Range -95.5 °C / -139.9 °F[1]

Boiling Point/Range 116 - 117 °C / 240.8 - 242.6 °F @ 760 mmHg[1]

Flash Point 20 °C / 68 °F[1]

Safe Handling and Storage
Proper handling and storage are crucial to minimize the risks associated with 4-bromo-2-
pentene.
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Handling Procedures
Always work in a well-ventilated area, preferably within a chemical fume hood.[2][3]

Keep away from heat, sparks, open flames, and other ignition sources.[1][2][4]

Use non-sparking tools and explosion-proof equipment.[1][2][5]

Ground and bond containers and receiving equipment to prevent static discharge.[1][2]

Wear appropriate personal protective equipment (PPE) at all times.[2][4]

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe vapors or mists.[1][2]

Wash hands thoroughly after handling.[2][6]

Storage Conditions
Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2][4]

Keep refrigerated when possible.[4]

Store away from incompatible materials such as strong oxidizing agents, strong bases, and

acids.[1][2]

Store in a locked-up area.[1][2]

Personal Protective Equipment (PPE)
A comprehensive PPE program is essential when working with 4-bromo-2-pentene.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification

Eye/Face Protection
Tight-sealing safety goggles or a face shield (EN

166).[4]

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber),

lab coat, and apron.[2][4]

Respiratory Protection

Use a NIOSH-approved respirator with an

organic vapor cartridge if ventilation is

inadequate or for emergency use.[7]

Emergency Procedures
First-Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Table 4: First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.[2][5]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the skin with plenty of water and soap for

at least 15 minutes. Seek medical attention if

irritation persists.[2][4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[2][4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[5][8]

Fire-Fighting Measures
4-Bromo-2-pentene is expected to be a flammable liquid.

Table 5: Fire-Fighting Measures
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Aspect Recommendation

Suitable Extinguishing Media
Use dry chemical, carbon dioxide (CO2), or

alcohol-resistant foam.[4][5]

Unsuitable Extinguishing Media
Do not use a solid water stream as it may

scatter and spread the fire.[4]

Specific Hazards

Vapors may form explosive mixtures with air and

can travel to a source of ignition and flash back.

[1][4] Containers may explode when heated.[1]

[4]

Protective Equipment
Wear a self-contained breathing apparatus

(SCBA) and full protective gear.[1]

Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate the area and eliminate all ignition sources.[2][6]

Ventilate the area of the spill.

Contain the spill using an inert absorbent material such as sand, earth, or vermiculite.[2][3]

Collect the absorbed material using non-sparking tools and place it in a suitable, closed

container for disposal.[2][3]

Clean the spill area thoroughly.

Disposal Considerations
Dispose of 4-bromo-2-pentene and its containers in accordance with local, regional, and

national regulations. Do not allow it to enter drains or waterways.[2][5]

Visualized Workflows
The following diagrams illustrate key safety and emergency workflows.
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Handling
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If not all used

Waste Disposal
- Collect in labeled container
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Caption: Workflow for the safe handling of 4-bromo-2-pentene.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b158656?utm_src=pdf-body-img
https://www.benchchem.com/product/b158656?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Event

Inhalation? Skin Contact? Eye Contact? Ingestion?

Move to Fresh Air
Give Oxygen/CPR if needed

Yes

Remove Clothing
Rinse Skin (15 min)

Yes

Rinse Eyes (15 min)
Remove Contacts

Yes

Rinse Mouth
Do NOT Induce Vomiting

Yes

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Decision tree for first-aid procedures upon exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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